Cas no 1341100-13-7 (5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1341100-13-7
• MF: C₆H₃N₃O₃S
• MW: 197.171319246292
• CID: 6136254
• PubChem ID: 63383044
• Update Time: 2025-06-08

5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-thiazolyl)-
• 5-(Thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1119950
• AKOS012689274
• 1341100-13-7
• CS-0290977

• Inchi： 1S/C6H3N3O3S/c10-6(11)4-8-5(12-9-4)3-1-13-2-7-3/h1-2H,(H,10,11)
• InChI Key： PUECHJWUHFWWOU-UHFFFAOYSA-N
• SMILES： O1C(C2=CSC=N2)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 196.98951214g/mol
• Monoisotopic Mass: 196.98951214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.654±0.06 g/cm3(Predicted)
• Boiling Point: 471.8±37.0 °C(Predicted)
• pka: 2.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

Recent Advances in the Study of 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1341100-13-7)

The compound 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1341100-13-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold combines a thiazole ring with an oxadiazole moiety, offering a versatile platform for drug discovery. Recent studies have explored its role as a pharmacophore in the development of novel bioactive molecules targeting various diseases, including infectious diseases, cancer, and metabolic disorders.

One of the key areas of research has been the investigation of this compound's mechanism of action. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid exhibit potent inhibitory activity against bacterial enzymes involved in cell wall synthesis. The study utilized molecular docking and in vitro assays to show that these compounds bind effectively to the active sites of target enzymes, suggesting their potential as novel antibiotics. The CAS number 1341100-13-7 was specifically referenced in relation to the lead compound in this series.

In oncology research, a recent breakthrough was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers modified the carboxylic acid group of 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid to create prodrugs with enhanced tumor-targeting capabilities. The study highlighted that these modifications improved the compound's pharmacokinetic properties while maintaining its antitumor activity against several cancer cell lines. The researchers emphasized the importance of the thiazole-oxadiazole core (CAS: 1341100-13-7) in maintaining the compound's biological activity.

Another significant development comes from metabolic disease research. A 2024 Nature Communications paper described the use of 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid derivatives as modulators of G-protein-coupled receptors involved in glucose metabolism. The study employed cryo-EM to visualize the binding interactions, providing atomic-level insights into how these compounds exert their effects. The research team noted that the specific spatial arrangement of functional groups in the 1341100-13-7 scaffold was crucial for receptor binding specificity.

Synthetic methodology has also advanced significantly for this compound. A recent Organic Letters publication (2024) presented a novel, high-yield synthetic route to 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid that avoids hazardous reagents and reduces waste generation. This green chemistry approach could facilitate larger-scale production of the compound and its derivatives for further biological evaluation. The authors provided detailed characterization data for CAS 1341100-13-7, including NMR and mass spectrometry results.

Looking forward, the unique properties of 5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1341100-13-7) position it as a promising scaffold for future drug development. Current research directions include exploring its potential in neurodegenerative diseases, where preliminary studies suggest neuroprotective effects, and in antiviral applications, particularly against RNA viruses. The compound's versatility and demonstrated biological activities across multiple therapeutic areas make it a valuable focus for ongoing and future research in chemical biology and medicinal chemistry.